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Compound of Interest

Compound Name: (1E,4Z,6E)-Curcumin-d6

Cat. No.: B3026278

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, physical, and chemical data for
(1E,4Z,6E)-Curcumin-d6. Given that the primary application of this deuterated isotope is as an
internal standard in analytical chemistry, this guide also furnishes an in-depth exploration of the
biological activities and associated experimental protocols of its non-deuterated analogue,
curcumin. The insights into curcumin's mechanisms of action are crucial for researchers
utilizing Curcumin-d6 for accurate quantification in biological matrices.

Section 1: Safety and Handling of (1E,4Z,6E)-
Curcumin-d6

(1E,4Z,6E)-Curcumin-d6 should be handled with care in a laboratory setting. The following
information is derived from available Safety Data Sheets (SDS).

1.1 Hazard Identification
(1E,4Z,6E)-Curcumin-d6 is classified as hazardous.[1][2]
e GHS Pictogram:

o GHSO07: Harmful

» Signal Word: Warning[1][2]
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e Hazard Statements:

o

H302: Harmful if swallowed.[1][2]

[¢]

H312: Harmful in contact with skin.[1][2]

[e]

H315: Causes skin irritation.[1][2]

o

H319: Causes serious eye irritation.[1][2]

o

H332: Harmful if inhaled.[1][2]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P264: Wash skin thoroughly after handling.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

1.2 First-Aid Measures

If inhaled: Move person into fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water.

1.3 Handling and Storage

e Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide
appropriate exhaust ventilation at places where dust is formed.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended
storage temperature is -20°C.[3]
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Section 2: Physicochemical Properties

This section summarizes the key physical and chemical properties of (1E,4Z,6E)-Curcumin-
dé6.

Property Value Reference

(1E,4Z,6E)-5-hydroxy-1,7-
bis[4-hydroxy-3-(methoxy-

Chemical Name ) [3]
d3)phenyl]-1,4,6-heptatrien-3-
one
CAS Number 1335198-02-1 [3]
Molecular Formula C21H14D60s6 [3]
Molecular Weight 374.4 g/mol [3][4]
Appearance Orange Solid [5]
Purity >98%
B Soluble in DMSO and Dimethyl
Solubility ]
Formamide
Storage Store at -20°C [3]

Section 3: Biological Activity of Curcumin (Non-
deuterated)

Curcumin, the non-deuterated analogue of (1E,4Z,6E)-Curcumin-d6, is a highly pleiotropic
molecule with a wide range of biological activities, including anti-inflammatory, antioxidant, and
anticancer effects.[6] It modulates multiple signaling pathways, making it a subject of intense
research.

3.1 Quantitative Biological Data

The following table summarizes key quantitative data on the biological activity of curcumin.
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Assay Cell Line/System

ICs0/lECso0 Reference

Nitric Oxide (NO) LPS-stimulated RAW
Production Inhibition 264.7 cells

6 UM [3]

p300/CREB-binding

protein (CBP) Histone o
Potent Inhibitor

Acetyltransferase

(HAT) Inhibition

[7]

3.2 Key Signaling Pathways Modulated by Curcumin

Curcumin's biological effects are attributed to its ability to modulate numerous cellular signaling

pathways.

3.2.1 NF-kB Signaling Pathway

Curcumin is a potent inhibitor of the NF-kB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway, which plays a critical role in inflammation and cancer.[8]
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Curcumin inhibits the NF-kB signaling pathway.
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3.2.2 MAPK Signaling Pathway

Curcumin has been shown to modulate the Mitogen-Activated Protein Kinase (MAPK) pathway,
which is involved in cell proliferation, differentiation, and apoptosis.
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Curcumin modulates the MAPK signaling pathway.
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3.2.3 p53 Signaling Pathway

Curcumin can induce apoptosis in cancer cells through the activation of the p53 tumor

suppressor pathway.

Start: Plasma Sample

Add (1E,4Z,6E)-Curcumin-d
(Internal Standard)

)

Cytoplasm

1
1
1
.f:tabﬂizes
1

Protein Precipitation
(e.g., with acetonitrile)

Gortex & Centnfuge)

Collect SupernatanD

'

Nucleus

p53 Target Genes
(e.g., p21, BAX)

Cell Cycle Arrest

(Evaporate to Dryness)

Reconstitute in
Mobile Phase

Inject into LC-MS/MS

© 2025 BenchChem. All rights reserved.

8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: (1E,4Z,6E)-Curcumin-d6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026278#safety-data-sheet-for-1e-4z-6e-curcumin-
d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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